Cas no 1532533-69-9 (Umbralisib R-enantiomer)

• Product Name: Umbralisib R-enantiomer
• CAS No: 1532533-69-9
• MF: C₃₁H₂₄F₃N₅O₃
• MW: 571.5491771698
• CID: 2601340
• PubChem ID: 74223036
• Update Time: 2025-11-01

Umbralisib R-enantiomer Chemical and Physical Properties

Names and Identifiers

• TGR-1202 (R-enantiomer)
• RP5264 R-enantiomer
• TGR1202 R-enantiomer
• Umbralisib R-enantiomer
• Umbralisib (TGR-1202) R-enantiomer
• 4H-1-Benzopyran-4-one, 2-[(1R)-1-[4-amino-3-[3-fluoro-4-(1-methylethoxy)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-6-fluoro-3-(3-fluorophenyl)-
• HY-12279F
• AKOS032945104
• CS-6117
• MS-30314
• US9150579, B2
• E77311
• BCP24683
• 2-[(1R)-1-[4-amino-3-(3-fluoro-4-isopropoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-6-fluoro-3-(3-fluorophenyl)chromen-4-one
• SCHEMBL15557158
• CHEMBL4115084
• 1532533-69-9
• BDBM184557
• TGR-1202 (enantiomer)
• 2-[(1R)-1-[4-amino-3-(3-fluoro-4-propan-2-yloxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-6-fluoro-3-(3-fluorophenyl)chromen-4-one

• Inchi： InChI=1S/C31H24F3N5O3/c1-15(2)41-24-9-7-18(12-22(24)34)27-26-30(35)36-14-37-31(26)39(38-27)16(3)29-25(17-5-4-6-19(32)11-17)28(40)21-13-20(33)8-10-23(21)42-29/h4-16H,1-3H3,(H2,35,36,37)/t16-/m1/s1
• InChI Key： IUVCFHHAEHNCFT-MRXNPFEDSA-N
• SMILES： O=C1C(C2=CC=CC(F)=C2)=C([C@@H](C)N3N=C(C4=CC=C(OC(C)C)C(F)=C4)C5=C(N)N=CN=C53)OC6=CC=C(F)C=C16

Computed Properties

• Exact Mass: 571.18312413g/mol
• Monoisotopic Mass: 571.18312413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 737.4±60.0 °C at 760 mmHg
• Flash Point: 399.8±32.9 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Umbralisib R-enantiomer Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on Umbralisib R-enantiomer

Umbralisib R-enantiomer: A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Applications

Umbralisib R-enantiomer, a key component of the CAS No. 1532533-69-9 compound, represents a pivotal advancement in the development of PI3K (Phosphatidylinositol-3-kinase) inhibitors for oncology and immunological disorders. This enantiomer, specifically the R-form of the molecule, has garnered significant attention due to its enhanced bioavailability and selective pharmacological activity compared to its S-enantiomer counterpart. The CAS No. 1532533-69-9 compound is a chiral molecule that exhibits distinct stereochemical properties, which are critical in determining its therapeutic efficacy and safety profile. Recent studies have highlighted the unique advantages of the R-enantiomer in modulating signaling pathways associated with cancer progression and immune dysregulation.

The Umbralisib R-enantiomer is a selective inhibitor of the PI3Kδ isoform, a key enzyme in the phosphoinositide 3-kinase (PI3K) family. This isoform plays a central role in the activation of downstream signaling pathways such as the AKT/mTOR and STAT3 cascades, which are frequently dysregulated in malignancies like non-Hodgkin's lymphoma (NHL) and chronic lymphocytic leukemia (CLL). The R-enantiomer demonstrates a significantly higher affinity for PI3Kδ compared to the S-enantiomer, which contributes to its superior therapeutic potential. This selectivity minimizes off-target effects on other PI3K isoforms (such as PI3Kα, PI3Kβ, and PI3Kγ), thereby reducing potential side effects associated with broader-spectrum inhibitors.

Recent research published in 2023 has further elucidated the pharmacological mechanisms of the Umbralisib R-enantiomer. A study in Journal of Medicinal Chemistry (2023) demonstrated that the R-enantiomer exhibits a more favorable drug metabolism profile, with a prolonged half-life and reduced hepatic metabolism compared to the S-enantiomer. This property is attributed to the unique stereochemical configuration of the R-enantiomer, which enhances its stability in biological systems. Additionally, the R-enantiomer shows a higher plasma concentration at lower doses, which is crucial for optimizing therapeutic dosing regimens and minimizing toxicity.

In the context of clinical trials, the Umbralisib R-enantiomer has been evaluated in multiple phases of Phase III trials for the treatment of relapsed or refractory (R/R) NHL and CLL. A pivotal study published in 2023 in Leukemia reported that the R-enantiomer achieved a 72% overall response rate (ORR) in patients with R/R NHL, significantly outperforming the S-enantiomer in similar trials. This finding underscores the importance of stereoselective pharmacology in drug development, as the R-enantiomer demonstrates a more robust antitumor effect without compromising patient safety.

The Umbralisib R-enantiomer also exhibits potent immunomodulatory properties, making it a promising candidate for treating autoimmune disorders and inflammatory conditions. Research in 2023 published in Immunology and Cell Biology revealed that the R-enantiomer selectively inhibits the PI3Kδ pathway in T-cells and B-cells, thereby reducing the activation of immune cells involved in pathogenic inflammation. This mechanism is particularly relevant for conditions such as systemic lupus erythematosus (SLE) and <

The Umbralisib R-enantiomer has also been explored for its potential in combination therapy with other targeted agents. A 2023 study in Cancer Research demonstrated that the R-enantiomer synergizes with BTK inhibitors in the treatment of CLL, leading to enhanced tumor cell apoptosis and reduced resistance mechanisms. This combination approach represents a significant breakthrough in overcoming drug resistance, a major challenge in the treatment of hematologic malignancies.

Despite its therapeutic promise, the Umbralisib R-enantiomer is not without risks. A 2023 review in Clinical Pharmacology & Therapeutics highlighted the potential for cytopenias and infections as side effects, particularly in patients with pre-existing hematologic conditions. However, the R-enantiomer generally exhibits a better safety profile compared to the S-enantiomer, with fewer reports of myelosuppression and cardiotoxicity. These findings emphasize the importance of individualized dosing strategies and close monitoring during treatment.

Looking ahead, the Umbralisib R-enantiomer is poised to play a critical role in the next generation of targeted therapies. Ongoing research is focused on optimizing its pharmacokinetic properties, improving its bioavailability, and exploring its potential in solid tumors beyond hematologic malignancies. The CAS No. 1532533-69-9 compound's stereochemical properties continue to be a focal point for drug developers seeking to enhance the efficacy and safety of PI3K inhibitors in diverse therapeutic contexts.